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Compound of Interest

Compound Name: ML334

Cat. No.: B560322 Get Quote

Essential Safety and Handling Guide for ML334
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the proper handling and

disposal of ML334. Adherence to these procedures is essential for maintaining a safe

laboratory environment and ensuring the integrity of your research.

Compound Information and Physical Properties
ML334 is a cell-permeable tetrahydroisoquinoline derivative that acts as a direct, non-covalent

inhibitor of the Keap1-Nrf2 protein-protein interaction. According to the Safety Data Sheet

(SDS) from Merck (Millipore), ML334 is not classified as a hazardous substance or mixture

under Regulation (EC) No 1272/2008.[1][2] However, as with any chemical compound, proper

handling procedures should be followed to minimize any potential risks.
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Property Value Source

CAS Number 1432500-66-7 [3][4]

Molecular Formula C₂₆H₂₆N₂O₅ [4]

Molecular Weight 446.50 g/mol [4]

Appearance Cream-colored powder [4]

Solubility Soluble in DMSO [4]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
While ML334 is not classified as hazardous, the use of appropriate personal protective

equipment is mandatory to prevent accidental contact and ensure good laboratory practice.

PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or safety goggles.

Protects eyes from airborne

powder and accidental

splashes.

Hand Protection Nitrile gloves.
Prevents direct skin contact

with the compound.

Body Protection Standard laboratory coat.
Protects skin and clothing from

contamination.

Respiratory Protection

Not required under normal

conditions with adequate

ventilation. A NIOSH-approved

respirator should be used if

handling large quantities or if

dust generation is likely.

Minimizes inhalation of

airborne particles.

Operational Plan: Safe Handling Protocol
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Adherence to a standardized handling protocol minimizes the risk of exposure and

contamination.

Preparation
Consult the SDS: Before working with ML334, thoroughly read and understand the Safety

Data Sheet.

Prepare the Workspace: Ensure the work area, preferably a chemical fume hood, is clean

and uncluttered.[5]

Assemble PPE: Put on all required personal protective equipment as detailed in the table

above.

Weighing and Aliquoting
Weighing:

Perform all weighing operations within a chemical fume hood or a powder handling

enclosure to minimize the dispersion of the powder.[5]

Use a dedicated, clean spatula and weigh boat.

Close the primary container immediately after removing the desired amount.

Dissolving:

When preparing solutions, add the solvent (e.g., DMSO) to the vial containing the ML334
powder slowly to avoid splashing.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

General Handling
Avoid creating dust.[1][2]

Wash hands thoroughly after handling, even if gloves were worn.

Do not eat, drink, or smoke in the laboratory.
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Emergency Procedures
In the event of an accidental exposure or spill, follow these procedures immediately.

Incident First Aid / Spill Response

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[1][2]

Skin Contact

Remove contaminated clothing. Wash affected

area with soap and water. Seek medical

attention if irritation develops.[1][2]

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. Seek

medical attention if symptoms occur.[1][2]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water. Seek medical attention.[1][2]

Minor Spill (Powder)

1. Wear appropriate PPE. 2. Gently cover the

spill with a damp paper towel to avoid raising

dust. 3. Carefully wipe up the material, working

from the outside in. 4. Place the waste in a

sealed container for disposal. 5. Clean the spill

area with soap and water.

Minor Spill (Solution)

1. Wear appropriate PPE. 2. Absorb the spill

with an inert material (e.g., vermiculite, sand, or

earth). 3. Place the absorbed material into a

sealed container for disposal. 4. Clean the spill

area with soap and water.

Disposal Plan
Proper disposal of ML334 and its containers is crucial to prevent environmental contamination.

Unused Compound and Contaminated Materials:
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Dispose of unused ML334 and any materials contaminated with the compound (e.g.,

gloves, weigh boats, paper towels) as non-hazardous chemical waste.

Collect waste in a clearly labeled, sealed container.

Follow your institution's and local regulations for chemical waste disposal.[6] Do not

dispose of down the drain or in the regular trash.[1][2]

Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent.

Dispose of the rinsate as chemical waste.

Deface the label on the empty container before disposing of it in the regular trash or

recycling, in accordance with your institution's policies.[6]

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of ML334 in the laboratory.

Preparation Handling Cleanup & Disposal

Consult SDS Prepare Workspace
(Fume Hood) Don PPE Weigh Powder Dissolve in Solvent General Handling Decontaminate Workspace Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of ML334.

This comprehensive guide is intended to supplement, not replace, your institution's safety

protocols and the information provided in the Safety Data Sheet. Always prioritize safety and

consult your institution's Environmental Health and Safety department with any questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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